Cas no 2089521-88-8 (2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-one)

• Product Name: 2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-one
• CAS No: 2089521-88-8
• MF: C₈H₅BrClN₃O
• MW: 274.501799345016
• CID: 5241435
• Update Time: 2025-05-21

2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-azido-1-(4-bromo-2-chlorophenyl)-
• 2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-one

• Inchi： 1S/C8H5BrClN3O/c9-5-1-2-6(7(10)3-5)8(14)4-12-13-11/h1-3H,4H2
• InChI Key： OSKCZDGCXHIJPR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1Cl)(=O)CN=[N+]=[N-]

Additional information on 2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-one

Introduction to 2-Azido-1-(4-Bromo-2-Chlorophenyl)Ethan-1-One (CAS No. 2089521-88-8)

2-Azido-1-(4-Bromo-2-Chlorophenyl)Ethan-1-One (CAS No. 2089521-88-8) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine and chlorine atoms, a ketone group, and an azide functional group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The azide group (-N₃) in this compound is particularly noteworthy due to its reactivity in click chemistry reactions, such as the Huisgen cycloaddition reaction. This property has made CAS No. 2089521-88-8 a valuable precursor in the synthesis of complex molecules, including biologically active compounds and advanced materials. Recent studies have explored its potential in drug delivery systems, where its reactivity and stability are advantageous for creating targeted therapies.

From a structural perspective, CAS No. 2089521-88-8 exhibits a planar geometry around the benzene ring, with the azide group positioned at the para position relative to the ketone group. This spatial arrangement influences its electronic properties and reactivity, making it suitable for various substitution and addition reactions. The presence of halogens (bromine and chlorine) on the aromatic ring further enhances its versatility by providing additional sites for functionalization.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare CAS No. 2089521-88-8. For instance, researchers have developed catalytic cross-coupling reactions that allow for the precise installation of the azide group onto the aromatic system. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of applications, CAS No. 2089521-88_ has found utility in the development of bioactive molecules with potential therapeutic applications. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and anti-proliferative activities, suggesting their potential use in treating chronic diseases such as cancer and inflammatory disorders.

Moreover, the compound's stability under various conditions has made it an attractive candidate for use in materials science applications. For instance, it has been employed as a precursor in the synthesis of high-performance polymers and coatings with tailored mechanical and thermal properties.

Looking ahead, ongoing research continues to uncover new avenues for leveraging CAS No. 20_ into novel chemical entities with enhanced functionality. Its unique combination of structural features positions it as a key player in advancing both academic research and industrial applications.